Cas no 2416991-35-8 (2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine)

• Product Name: 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine
• CAS No: 2416991-35-8
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD32690900
• CID: 5223750
• Update Time: 2026-03-07

2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine
• 2-Bromo-6,8-dimethyl-imidazo[1,2-a]pyrazine

• MDL： MFCD32690900
• Inchi： 1S/C8H8BrN3/c1-5-3-12-4-7(9)11-8(12)6(2)10-5/h3-4H,1-2H3
• InChI Key： FZBPPYFCSJSQEB-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1C=C(C)N=C2C

Additional information on 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine

Introduction to 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine (CAS No. 2416991-35-8)

2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine, identified by the CAS number 2416991-35-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazopyrazine class, a scaffold that has been widely explored for its biological activity and versatility in drug design.

The molecular structure of 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine consists of a fused ring system comprising an imidazole and a pyrazine moiety, which are both nitrogen-containing heterocycles. The presence of bromine at the 2-position and methyl groups at the 6- and 8-positions introduces functional handles that can be exploited for further chemical modifications. This structural arrangement not only contributes to the compound's reactivity but also influences its interactions with biological targets.

In recent years, there has been a surge in interest regarding imidazopyrazines as pharmacophores due to their ability to modulate various biological pathways. Specifically, compounds within this class have shown promise in the development of treatments for neurological disorders, cancer, and infectious diseases. The brominated derivative 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine (CAS No. 2416991-35-8) is of particular interest because the bromine atom serves as a versatile site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine is its potential as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated that derivatives of this compound can interact with specific protein targets involved in cancer progression. The methyl groups at the 6- and 8-positions not only stabilize the molecule but also provide opportunities for fine-tuning its pharmacokinetic properties.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine (CAS No. 2416991-35-8). Molecular modeling studies have revealed insights into how this compound might bind to biological receptors, providing a rational basis for designing more effective derivatives. These simulations have highlighted key interactions between the nitrogen atoms of the heterocyclic rings and the target proteins, guiding chemists in optimizing potency and minimizing off-target effects.

The synthesis of 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes. For example, multi-step synthetic routes involving palladium-catalyzed reactions have been developed to construct the imidazopyrazine core with high yield and purity. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In addition to its pharmaceutical applications, 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine (CAS No. 2416991-35-8) has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a valuable candidate for developing novel materials with tailored properties. For instance, researchers are exploring its use in creating luminescent materials or sensors based on its photophysical characteristics.

The regulatory landscape surrounding 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine is also evolving. As more studies uncover its potential benefits and risks, regulatory agencies are developing guidelines to ensure safe and responsible use in research and industrial settings. Compliance with these regulations is essential for maintaining ethical standards and fostering innovation in chemical research.

Looking ahead, the future of 2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine (CAS No. 2416991-35-8) appears bright. Ongoing research aims to expand its applications across multiple domains, including agrochemicals and specialty chemicals. Collaborative efforts between academia and industry are likely to drive further discoveries and commercialization opportunities.

In conclusion,2-Bromo-6,8-dimethyl-imidazo'1,2-apyrazine represents a fascinating compound with diverse potential applications. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in pharmaceuticals and materials science. As our understanding of this molecule grows, we can anticipate even more innovative uses emerging from future research endeavors.